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Compound of Interest

Compound Name: Adrenomedullin (16-31), human

Cat. No.: B15615844 Get Quote

Application Notes and Protocols for
Adrenomedullin (16-31), human
Audience: Researchers, scientists, and drug development professionals.

Introduction
Adrenomedullin (16-31), human, is a peptide fragment derived from human adrenomedullin

(hADM).[1][2][3][4] Specifically, it comprises amino acid residues 16-31 of the full-length

peptide.[1] This fragment is known to interact with the Calcitonin Gene-Related Peptide

(CGRP) receptor and exhibits pressor activity in the systemic vascular bed of rats.[1][3][5]

Proper handling, solubilization, and storage of this peptide are critical to ensure its biological

activity and obtain reliable experimental results. These notes provide a detailed protocol for the

solubilization and preparation of Adrenomedullin (16-31), human.

Physicochemical and Storage Data
Proper storage is essential to maintain the integrity of the peptide. The following tables

summarize the key specifications and storage conditions for both the lyophilized powder and

reconstituted solutions.

Table 1: Peptide Specifications
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Property Value Source

Molecular Formula C₈₂H₁₂₉N₂₅O₂₁S₂ [1][2]

Molecular Weight 1865.19 g/mol [1][2][3]

| Amino Acid Sequence| Cys-Arg-Phe-Gly-Thr-Cys-Thr-Val-Gln-Lys-Leu-Ala-His-Gln-Ile-Tyr-

NH₂ |[1][3] |

Table 2: Storage Conditions

Form
Storage
Temperature

Duration Notes Source

Lyophilized

Powder
-80°C 2 years

Sealed, away
from moisture

[1][3]

-20°C 1 year
Sealed, away

from moisture
[1][3][6]

Reconstituted

Solution
-80°C 6 months

Aliquot to avoid

freeze-thaw

cycles

[1][3]

| | -20°C | 1 month | Aliquot to avoid freeze-thaw cycles |[1][3] |

Solubilization and Preparation Protocol
3.1. Materials Required

Lyophilized Adrenomedullin (16-31), human peptide

High-purity sterile water (H₂O)

Sterile, low-protein-binding polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Microcentrifuge

3.2. Recommended Solvent The recommended solvent for Adrenomedullin (16-31), human is

sterile water.[1][2][7] The peptide has a high solubility in water of at least 100 mg/mL (53.61

mM).[1][2][3][7]

3.3. Step-by-Step Reconstitution Protocol

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., ~1000 x g for 30 seconds) to

ensure that all the lyophilized powder is collected at the bottom of the vial.[8]

Solvent Addition: Carefully open the vial and add the calculated volume of sterile water to

achieve the desired stock solution concentration. Refer to Table 3 for common stock solution

preparations.

Dissolution: Recap the vial securely and gently vortex or swirl to mix. If necessary, pipette

the solution up and down carefully to ensure the peptide is completely dissolved. Avoid

vigorous shaking, which can cause peptide degradation.

Aliquotting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use, low-protein-binding

microcentrifuge tubes.[3][9]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3]

Table 3: Stock Solution Preparation Guide This table provides the required volume of water to

add to a specific mass of the peptide to achieve common molar concentrations.
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Desired
Concentration

Mass of Peptide: 1
mg

Mass of Peptide: 5
mg

Mass of Peptide: 10
mg

1 mM 0.5361 mL 2.6807 mL 5.3614 mL

5 mM 0.1072 mL 0.5361 mL 1.0723 mL

10 mM 0.0536 mL 0.2681 mL 0.5361 mL

Data derived from

manufacturer's

datasheet.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard procedure for preparing Adrenomedullin (16-
31), human, from a lyophilized state to a ready-to-use stock solution.
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Caption: Workflow for the solubilization and preparation of Adrenomedullin (16-31), human.
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Signaling Pathway Context
Adrenomedullin (16-31), human, acts as a ligand for G-protein coupled receptors (GPCRs),

specifically the CGRP receptor.[1][3] Upon binding, it can modulate intracellular signaling

cascades. The primary pathway associated with adrenomedullin family peptides involves the

activation of adenylate cyclase, leading to an increase in cyclic AMP (cAMP) levels, and can

also involve the mobilization of intracellular calcium (Ca²+).[10]
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Caption: Simplified signaling pathway of Adrenomedullin peptides via GPCR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

